Cas no 2228590-91-6 (tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate
• CAS No: 2228590-91-6
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6012374
• PubChem ID: 165944057
• Update Time: 2025-06-13

tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate
• EN300-1902952
• tert-butyl N-[3-hydroxy-4-(pyrrolidin-3-yl)phenyl]carbamate
• 2228590-91-6

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-11-4-5-12(13(18)8-11)10-6-7-16-9-10/h4-5,8,10,16,18H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key： CPKWJUDQTIUXPB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate

Professional Introduction to Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate (CAS No. 2228590-91-6)

Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate, with the CAS number 2228590-91-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the tert-butyl group and the N-3-hydroxy substituent, contribute to its unique chemical properties and potential biological activities.

The pyrrolidin-3-yl moiety in the molecular structure of Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate plays a crucial role in determining its pharmacological profile. Pyrrolidine derivatives are widely recognized for their role in drug design due to their ability to enhance binding affinity and selectivity. Recent studies have highlighted the importance of pyrrolidine-based scaffolds in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the context of contemporary pharmaceutical research, Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate has been explored for its potential applications in the treatment of various diseases. The hydroxyl group at the 3-position of the phenyl ring introduces a polar characteristic to the molecule, which can influence its solubility and interaction with biological targets. This feature makes it a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The presence of both carbamate and pyrrolidine functional groups provides a versatile platform for chemical modifications, allowing researchers to explore diverse structural analogs. Such modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug development.

The carbamate functional group is particularly interesting from a chemical biology perspective. Carbamates have been widely used in medicinal chemistry due to their ability to form stable complexes with biological targets. This property makes them valuable in the design of enzyme inhibitors and receptor modulators. The specific arrangement of atoms in Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate suggests that it may exhibit inhibitory activity against certain enzymes or receptors, although further experimental validation is required.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can be used to predict the binding affinity of Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate to various biological targets. These predictions can guide experimental efforts and help identify promising leads for further optimization. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the drug discovery process.

The synthesis of Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-yl)phenylcarbamate involves multi-step organic reactions that require careful optimization. The introduction of the N-3-hydroxy group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, can enhance yield and purity. These techniques are essential for producing high-quality material suitable for biological testing.

In conclusion, Tert-butyl N-3-hydroxy-4-(pyrrolidin-3-y l)phenylcarbamate (CAS No. 2228590-91-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the tert-butyl, N-hydroxy, and pyrrolidin-l-l motive s, make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.